Cas no 1021259-63-1 (2-benzenesulfonamido-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide)

• Product Name: 2-benzenesulfonamido-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide
• CAS No: 1021259-63-1
• MF: C₁₈H₁₇N₃O₅S₂
• MW: 419.474681615829
• CID: 6092009
• PubChem ID: 25405403
• Update Time: 2025-10-19

2-benzenesulfonamido-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-benzenesulfonamido-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide
• 4-Thiazolecarboxamide, N-(3,4-dimethoxyphenyl)-2-[(phenylsulfonyl)amino]-
• N-(3,4-dimethoxyphenyl)-2-(phenylsulfonamido)thiazole-4-carboxamide
• CCG-346595
• F5006-0171
• AKOS024488129
• 2-(benzenesulfonamido)-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide
• VU0628283-1
• 1021259-63-1

• Inchi： 1S/C18H17N3O5S2/c1-25-15-9-8-12(10-16(15)26-2)19-17(22)14-11-27-18(20-14)21-28(23,24)13-6-4-3-5-7-13/h3-11H,1-2H3,(H,19,22)(H,20,21)
• InChI Key： HUIDPFQAXQNCEN-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2=CC=C(OC)C(OC)=C2)=O)N=C1NS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 419.06096300g/mol
• Monoisotopic Mass: 419.06096300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 143Ų

Additional information on 2-benzenesulfonamido-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide

Introduction to 2-benzenesulfonamido-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide (CAS No. 1021259-63-1)

2-benzenesulfonamido-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide (CAS No. 1021259-63-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides and thiazole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzenesulfonamido group and a thiazole core, contribute to its unique chemical properties and biological interactions.

The benzenesulfonamido moiety is a key pharmacophore in many drug molecules, known for its ability to enhance binding affinity and metabolic stability. In contrast, the thiazole ring is a heterocyclic structure that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The combination of these two functional groups in 2-benzenesulfonamido-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide suggests a multifaceted biological profile that warrants further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies have indicated that the 3,4-dimethoxyphenyl substituent may play a crucial role in modulating the compound's affinity for specific enzymes and receptors. This has opened up new avenues for investigating its potential as an inhibitor or modulator in therapeutic contexts.

In the realm of drug discovery, sulfonamides have been recognized for their broad spectrum of biological activities. The thiazole-4-carboxamide moiety further extends the structural diversity of this class of compounds, allowing for fine-tuning of their pharmacological properties. Researchers have been particularly interested in how these structural elements influence the compound's solubility, bioavailability, and target specificity.

One of the most compelling aspects of 2-benzenesulfonamido-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide is its potential application in addressing complex diseases. For instance, studies have suggested that sulfonamide derivatives can interfere with bacterial metabolic pathways by inhibiting key enzymes such as dihydropteroate synthase (DHPS). The presence of a thiazole ring may also contribute to its antimicrobial efficacy by disrupting essential cellular processes.

The dimethoxyphenyl group is another critical feature that influences the compound's behavior. This substitution pattern has been associated with enhanced binding to certain protein targets, which could be leveraged for developing novel therapeutic strategies. For example, research has shown that dimethoxy-substituted aromatic compounds can exhibit potent activity against enzymes involved in cancer cell proliferation.

From a synthetic chemistry perspective, 2-benzenesulfonamido-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide represents an excellent example of how functional group interplay can lead to innovative molecular architectures. The synthesis of this compound involves multi-step organic reactions that showcase the versatility of modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been employed to construct the desired framework efficiently.

The pharmacokinetic properties of this compound are also under investigation. Researchers are particularly interested in how its structural features affect its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is crucial for optimizing drug candidates and ensuring their clinical efficacy.

Recent preclinical studies have provided valuable insights into the potential therapeutic applications of 2-benzenesulfonamido-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide. These studies have highlighted its activity against various disease models, including inflammatory disorders and microbial infections. The compound's ability to modulate key biological pathways makes it a promising candidate for further development.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying novel drug candidates like this one. By systematically testing large libraries of compounds against biological targets, researchers can rapidly pinpoint those with the most favorable profiles. 2-benzenesulfonamido-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide has emerged as a standout molecule due to its unique combination of structural features and biological activities.

In conclusion, 2-benzenesulfonamido-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide (CAS No. 1021259-63-1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique blend of pharmacophores—specifically the benzenesulfonamido, thiazole, and dimethoxyphenyl groups—makes it a versatile scaffold for developing novel therapeutics. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, positioning it as a valuable asset in the quest for innovative medical solutions.